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. . . Independent
Trial Name Patient Population .
Phase . Comparator Review ORR Key Notes
| Study & Line of Therapy . .
(Tivozanib)
TIVO-1[1] 1] 1st-line mMRCC Sorafenib 33% Significantly higher
(treatment-naive or than sorafenib
1 prior non-targeted (23%); based on
therapy) independent
radiology review [1].
TIVO-3 [2] 1] 3rd/4th-line mRCC Sorafenib 23% More than double

(failed =2 prior
regimens, incl. a

the ORR of
sorafenib (11%);

VEGFR-TKI) responses were
durable [2].
TiNivo-2 1] 2nd-line mRCC Nivolumab + 22% - 32% ORR was 22% (post
Subgroup (after frontline ICI +  Tivozanib TKI+ICI) and 32%
[3] ICI or TKI + ICI) (post ICI+ICI) for
tivozanib
monotherapy [3].
Early Il Heterogeneous N/A 18% Initial activity signal;
Phase Il [4] mMRCC population ORR rose to 30% in
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clear-cell RCC
subgroup with prior
nephrectomy [4].

Detailed Experimental Protocols for ORR Assessment

The ORR data in these trials were generated through rigorous methodologies designed to ensure objectivity

and reliability.

e Study Designs: The cited ORR data primarily come from phase III, randomized, open-label trials.

o TIVO-1: Compared tivozanib to sorafenib as initial targeted therapy [1].

o TIVO-3: Compared tivozanib to sorafenib in patients with refractory advanced RCC [2].

o TiNivo-2: Compared tivozanib monotherapy to tivozanib plus nivolumab in patients who had
progressed on prior ICI therapy [3].

o Patient Population: Key eligibility criteria across studies included:

o

Histologically confirmed RCC with a clear-cell component.
Measurable disease as per RECIST.

Prior nephrectomy (in TIVO-1 and TIVO-3).

ECOG performance status of 0 or 1.

[¢]

[¢]

[e]

¢ Independent Review Process: To minimize bias, the primary endpoint of ORR was assessed by a

blinded Independent Radiology Review committee.

o Imaging Schedule: Tumor assessments were conducted at baseline and then at regular
intervals.

o Response Criteria: Tumor response was evaluated according to RECIST criteria. In TIVO-1,
RECIST v1.0 was used, defining a complete or partial response confirmed no less than 28 days
after first documentation [1].

e Dosing Regimen: In the clinical trials, tivozanib was typically administered orally at 1.5 mg once

daily in a schedule of 3 weeks on treatment followed by 1 week off [4] [1].
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Tivozanib's Mechanism of Action and Signaling
Pathway

Tivozanib is a potent and selective tyrosine kinase inhibitor designed to target the VEGF pathway. The

following diagram illustrates its specific mechanism and the involved signaling cascade.
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Tivozanib exerts its anti-tumor effect by potently and selectively inhibiting VEGF receptor tyrosine
kinase activity [4] [1]. It is designed to be highly specific for VEGFR-1, -2, and -3, blocking the signaling

cascade that drives tumor angiogenesis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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